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Borate crystals have emerged as a class of premier nonlinear optical (NLO) materials, crucial
for a wide range of applications in laser technology, materials processing, and scientific
research. Their favorable characteristics, including wide transparency ranges extending into the
deep-ultraviolet (DUV), high laser-induced damage thresholds (LIDT), and large nonlinear
coefficients, make them indispensable for frequency conversion processes such as second-
harmonic generation (SHG), third-harmonic generation (THG), and optical parametric
oscillation.[1][2][3]

This guide provides a comprehensive comparison of the key NLO properties of several
prominent borate materials: Beta-Barium Borate (3-BaB204 or BBO), Lithium Triborate (LiB3Os
or LBO), Potassium Beryllium Fluoroborate (KBe2BOsF2 or KBBF), and Cesium Lithium Borate
(CsLiBeO10 or CLBO). The information presented herein, supported by experimental data, is
intended to assist researchers in selecting the optimal material for their specific application.

Comparative Analysis of Key Nonlinear Optical
Properties

The selection of an appropriate NLO crystal is dictated by a combination of factors, including
the desired output wavelength, the power of the fundamental laser, and the required
conversion efficiency. The following tables summarize the critical performance metrics for BBO,
LBO, KBBF, and CLBO to facilitate a direct comparison.
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Potassium
B-Barium Lithium Beryllium Cesium Lithium
Property i
Borate (BBO) Triborate (LBO)  Fluoroborate Borate (CLBO)
(KBBF)
Crystal ) Orthorhombic, ) Tetragonal,
Trigonal, 3m[3] Trigonal, R32[5]
Symmetry mm2[4] 42m|6]
Transparency 190 - 3500 nm[1] 160 - 2600 nm[1] 150 - 3660 nm|[5]
180 - 2750 nm[9]
Range [3] [7] (8]
Hygroscopic Slightly Non- Non- Slightly
Nature hygroscopic[2] hygroscopic[10] hygroscopic[5] hygroscopic[11]

Table 1: General and Optical Properties of Selected Borate Crystals. This table provides a high-

level overview of the fundamental crystal and optical characteristics of BBO, LBO, KBBF, and

CLBO.

Property

B-Barium
Borate (BBO)

Lithium
Triborate (LBO)

Potassium
Beryllium
Fluoroborate
(KBBF)

Cesium Lithium
Borate (CLBO)

Effective NLO

~2.0 pm/V (for

~0.85 pm/V (for

~0.49 pm/V (d11)

~0.84 pm/V (for

Coefficient SHG of 1064 SHG of 1064 [13] SHG of 1064
(d_eff) nm)[12] nm)[10] nm)[11][14]

~7.5 GW/cmz ~18.9 GW/cm? ~900 GW/cmz ~26 GW/cm?
Laser Damage

(1064 nm, 10 ns) (1053 nm, 1.3 (1064 nm, 80 ps) (1064 nm, 1.3
Threshold (LIDT)

[15] ns)[10] [11[5] ns)[6]
Walk-off Angle Large[1] Small[1] Moderate Small[16]
Angular

Small[10] Large[10] Moderate Large[11]
Acceptance
Temperature Very Large[17]

Moderate Large[11] Large[11]
Acceptance [18]
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Table 2: Comparison of Nonlinear Optical and Performance Properties. This table details the

key performance metrics related to the nonlinear optical response and operational robustness

of the selected borate crystals. Note that LIDT values are highly dependent on laser

parameters such as pulse duration, wavelength, and beam quality.

Material

Phase-Matching
Range for SHG

Phase-Matching
Range for THG

Notes

B-Barium Borate
(BBO)

409.6 - 3500 nm
(Type D[12]

525 - 3500 nm (Type
11[12]

Wide phase-matching
range, suitable for
OPOs and tunable

lasers.[1]

Lithium Triborate
(LBO)

551 - 3000 nm (Type
D[4]

794 nm and higher[19]

Offers non-critical
phase matching
(NCPM) for some

wavelengths.[10]

Potassium Beryllium
Fluoroborate (KBBF)

Down to 170 nm[20]

N/A

Enables direct SHG
into the deep-UV
region.[17][18]

Cesium Lithium
Borate (CLBO)

Can generate 266 nm
(4th harmonic of
Nd:YAG) and 213 nm
(5th harmonic)[6][9]

Can generate 355 nm
(3rd harmonic of
Nd:YAG)[9]

Excellent for high-
power UV and DUV
generation.[11][14]

Table 3: Phase-Matching Capabilities for Harmonic Generation. This table outlines the

wavelength ranges over which these crystals can be used for second and third harmonic

generation, highlighting their utility in generating shorter wavelength light.

Experimental Methodologies

The accurate characterization of NLO properties is crucial for both fundamental understanding

and practical application. The following sections detail the experimental protocols for two widely

used techniques: the Kurtz-Perry powder method for initial SHG screening and the Z-scan

technique for determining nonlinear absorption and refraction.
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Kurtz-Perry Powder Technique for Second-Harmonic
Generation (SHG) Efficiency

The Kurtz-Perry powder technique is a rapid and effective method for screening new materials
for their SHG efficiency.[21][22] It provides a semi-quantitative measure of the SHG intensity
relative to a known standard, such as Potassium Dihydrogen Phosphate (KDP).

Experimental Protocol:

o Sample Preparation: The crystalline material is ground into a fine powder and sieved to
obtain a specific particle size range. The powder is then packed into a sample holder, often a
thin cell with transparent windows.

e Laser Source: A high-intensity pulsed laser, typically a Q-switched Nd:YAG laser operating at
a fundamental wavelength of 1064 nm, is used as the excitation source.

o Optical Setup: The laser beam is directed onto the powder sample. The generated second-
harmonic signal (at 532 nm for a 1064 nm fundamental) is collected by a photomultiplier tube
(PMT) after passing through a set of filters to block the fundamental wavelength.

o Data Acquisition: The intensity of the SHG signal is measured and compared to the signal
generated from a standard reference material (e.g., KDP) under identical experimental
conditions. The relative SHG efficiency is then calculated. It is crucial to use a reference with
a similar band gap and refractive index to the sample for more reliable results.[23]

Laser System Beam Conditioning Sample Stage Detection System
G SHG
Pulsed Laser . . + Fundamental Filter SHG Signal _ | photomultiplier | Electrical Signal
H |
(e.9., Nd:YAG @ 1064 nm) e RERUENE (LGS | | AU SRS }’ T (Blocks Fundamental) 1 Tube (PMT) CeilezErse

Click to download full resolution via product page

Kurtz-Perry Powder SHG Measurement Setup
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Z-Scan Technique for Nonlinear Absorption and
Refraction

The Z-scan technique is a versatile single-beam method used to measure the nonlinear
refractive index (nz) and the nonlinear absorption coefficient (3) of optical materials.[24]

Experimental Protocol:

o Sample Preparation: A high-quality, polished single crystal of the borate material with a
known thickness is required. For solution-based measurements, the material is dissolved in
a suitable transparent solvent.

o Laser Source: A laser with a Gaussian beam profile and a stable output power is used. The
choice of a continuous-wave (CW) or pulsed laser depends on the nature of the nonlinearity
being investigated.

e Optical Setup: The laser beam is focused by a lens. The sample is mounted on a translation
stage that allows it to be moved along the z-axis (the direction of beam propagation) through
the focal point. The transmitted beam intensity is measured by a photodetector in the far-
field.

o Data Acquisition:

o Closed-Aperture Z-scan: An aperture is placed before the detector to measure the
changes in beam divergence due to nonlinear refraction. A pre-focal peak followed by a
post-focal valley in the transmittance curve indicates a negative (self-defocusing)
nonlinear refractive index, while a valley-peak sequence indicates a positive (self-
focusing) nonlinearity.

o Open-Aperture Z-scan: The aperture is removed to collect the entire beam. Any variation
in transmittance as the sample moves through the focus is due to nonlinear absorption. A
dip in transmittance at the focus indicates two-photon absorption or reverse saturable
absorption, while a peak indicates saturable absorption.

o Data Analysis: The nonlinear refractive index (nz) and the nonlinear absorption coefficient (3)
are extracted by fitting the experimental data to theoretical models.
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General Workflow for NLO Characterization using Z-Scan

Conclusion
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The choice of a borate crystal for a specific nonlinear optical application requires a careful
consideration of its unique set of properties.

o BBO offers a broad phase-matching range and a large nonlinear coefficient, making it a
versatile choice for a wide array of applications, including optical parametric oscillators.[1]
[12]

e LBO is distinguished by its high laser damage threshold and excellent optical homogeneity,
rendering it ideal for high-power laser applications.[7][10] Its non-hygroscopic nature is also
a significant practical advantage.

o KBBF stands out for its ability to achieve phase-matching in the deep-UV region, a critical
capability for applications such as semiconductor manufacturing and high-resolution
photoemission spectroscopy.[17][18][19] However, the growth of large, high-quality KBBF
crystals remains a challenge.[25]

e CLBO provides a combination of a short UV absorption edge, a large effective nonlinear
coefficient, and a high laser damage threshold, making it particularly well-suited for the
generation of fourth and fifth harmonics of Nd:YAG lasers.[9][11][14]

This guide provides a foundational comparison to aid in the material selection process. For any
specific application, a more in-depth analysis of the required laser parameters and desired
output characteristics is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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